Cas no 2138404-00-7 (methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate
• CAS No: 2138404-00-7
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5758385
• PubChem ID: 165799523
• Update Time: 2025-05-23

methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138404-00-7
• methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate
• EN300-1109037

• Inchi： 1S/C9H11N3O2/c1-6(4-10)12-5-7(11)3-8(12)9(13)14-2/h3,5-6H,11H2,1-2H3
• InChI Key： HCXJRPJYFYUWEY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C(C#N)C)N)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81Ų

Additional information on methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate

Methyl 4-Amino-1-(1-Cyanoethyl)-1H-Pyrrole-2-Carboxylate: A Comprehensive Overview

Methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate, a compound with the CAS number 2138404-00-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with amino and cyanoethyl substituents. The methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate moiety exhibits intriguing chemical properties, making it a valuable compound for both academic research and industrial applications.

The pyrrole ring serves as the core structure of this compound, providing a platform for various functional groups to interact. The presence of the amino group at position 4 introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents. Meanwhile, the cyanoethyl group at position 1 adds electron-withdrawing effects, which can influence the electronic properties of the molecule. These structural features collectively contribute to the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer drug discovery. The cyano group has been shown to enhance the bioavailability of derivatives, while the amino group facilitates further functionalization through various coupling reactions.

In terms of synthesis, methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate can be prepared via a multi-step process involving nucleophilic substitutions and cyclizations. The key intermediates include cyano-containing precursors and amino-substituted pyrroles, which are combined under specific reaction conditions to yield the final product. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The application of methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate extends beyond pharmaceuticals. It has also found utility in materials science, particularly in the development of advanced polymers and coatings. The cyano group imparts desirable mechanical properties to polymer matrices, while the amino group enables cross-linking reactions that enhance durability. These attributes make this compound a promising candidate for use in high-performance materials.

From an environmental perspective, methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate demonstrates moderate biodegradability under aerobic conditions. Studies have shown that its breakdown products are non-toxic to aquatic organisms, making it an eco-friendly choice for certain industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, methyl 4-amino-1-(1-cyanoethyl)-1H-pyrrole-2-carboxylate is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.